Cas no 64781-79-9 (4-methyl-1H-pyrazol-5-amine)

• Product Name: 4-methyl-1H-pyrazol-5-amine
• CAS No: 64781-79-9
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD08272068
• CID: 501195
• PubChem ID: 12383043
• Update Time: 2025-04-19

4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine,4-methyl-
• 4-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-3-amine, 4-methyl-
• 3-amino-4-methylpyrazole
• 3-amino-4-methyl-1H-pyrazole
• 4-methylpyrazole-3-ylamine
• methyl aminodiazole
• 4-methyl-1H-pyrazole-3-amine
• KIHDRFDQWVMKES-UHFFFAOYSA-N
• SBB020536
• 9912AB
• STK510062
• AB44283
• WT82015
• AM8041
• SY026483
• AKOS005167222
• 244127-25-1
• CS-0050811
• AKOS002669679
• DTXSID20495575
• 5-Fluoro-2-hydroxypyridimine
• AS-59052
• EN300-78997
• AKOS010652533
• Z1483950907
• P11216
• BB 0258038
• FT-0698758
• A867830
• AM804195
• MFCD08272068
• AKOS025394792
• 64781-79-9

• MDL： MFCD08272068
• Inchi： 1S/C4H7N3/c1-3-2-6-7-4(3)5/h2H,1H3,(H3,5,6,7)
• InChI Key： KIHDRFDQWVMKES-UHFFFAOYSA-N
• SMILES： N1C(=C(C)C=N1)N

Computed Properties

• Exact Mass: 97.06400
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 0.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.221
• Boiling Point: 314.461°C at 760 mmHg
• Flash Point: 169.751°C
• Refractive Index: 1.617
• PSA: 54.70000
• LogP: 0.88150

4-methyl-1H-pyrazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles